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Compound of Interest

Compound Name: Pregabalin lactam

Cat. No.: B058225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

pregabalin lactam, a known impurity and degradation product of the active pharmaceutical

ingredient (API) pregabalin. The information compiled herein is essential for the identification,

characterization, and quantification of this impurity in pharmaceutical development and quality

control.

Chemical Identity
Parameter Value

IUPAC Name (4S)-4-(2-methylpropyl)pyrrolidin-2-one

Synonyms
(S)-4-Isobutylpyrrolidin-2-one, Pregabalin

Impurity A

CAS Number 181289-23-6[1]

Molecular Formula C₈H₁₅NO[1]

Molecular Weight 141.21 g/mol [1]

Spectroscopic Data
The following tables summarize the available nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data for pregabalin lactam.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹³C NMR Spectroscopic Data of Pregabalin Lactam

Chemical Shift (δ) in ppm Assignment

176.95 C=O (Lactam carbonyl)

47.89 CH₂ (Methylene adjacent to NH)

43.91 CH₂ (Isobutyl methylene)

37.35 CH (Methine in the ring)

32.86 CH₂ (Methylene in the ring)

26.15 CH (Isobutyl methine)

22.92 CH₃ (Isobutyl methyl)

Solvent: DMSO-d₆

Table 2: ¹H NMR Spectroscopic Data of Pregabalin Lactam

Chemical Shift (δ) in ppm Multiplicity Assignment

7.44 Singlet NH (Amide proton)[2]

Note: A complete, detailed ¹H NMR peak list with all chemical shifts and coupling constants is

not readily available in the reviewed literature. The provided data point is a key diagnostic

signal.

Infrared (IR) Spectroscopy
While specific peak lists are not detailed in the primary literature, the characteristic IR

absorptions for a γ-lactam structure like pregabalin lactam are well-established.

Table 3: Expected FT-IR Absorption Bands for Pregabalin Lactam
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Wavenumber (cm⁻¹) Functional Group

~3200 N-H stretch (Amide)

2850-2960 C-H stretch (Aliphatic)

~1680 C=O stretch (Lactam carbonyl)

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data of Pregabalin Lactam

m/z Ion Notes

142.1227 (Found) [M+H]⁺
High-Resolution Mass

Spectrometry (HRMS)[3]

142.1231 (Calcd.) [M+H]⁺ Calculated for C₈H₁₆NO⁺[3]

142 [M+H]⁺
Protonated molecular ion

observed in LC-MS[2][3]

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of pregabalin lactam,

based on established practices for pharmaceutical impurity analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of pregabalin
lactam.

Instrumentation:

NMR Spectrometer (e.g., Bruker, 300 MHz or higher)

NMR tubes (5 mm)

Sample Preparation:
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Accurately weigh 5-10 mg of the pregabalin lactam reference standard.

Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Vortex the mixture until the sample is fully dissolved.

Transfer the solution to an NMR tube.

¹H NMR Acquisition Parameters (Typical):

Pulse Program: Standard 1D proton

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Spectral Width: -2 to 12 ppm

Temperature: 298 K

¹³C NMR Acquisition Parameters (Typical):

Pulse Program: Standard 1D carbon with proton decoupling

Number of Scans: 1024 or more (depending on concentration)

Relaxation Delay: 2-5 seconds

Spectral Width: 0 to 200 ppm

Temperature: 298 K

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To obtain the infrared spectrum of pregabalin lactam to identify its functional

groups.

Instrumentation:
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FT-IR Spectrometer with a DTGS detector

Agate mortar and pestle

KBr pellet press

Sample Preparation (KBr Pellet Method):

Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any moisture.

Place approximately 1-2 mg of the pregabalin lactam sample and 100-200 mg of dry KBr

into an agate mortar.

Gently grind the mixture to a fine, homogenous powder.

Transfer the powder to a pellet die and press under high pressure (approximately 8-10 tons)

to form a transparent or translucent pellet.

Data Acquisition:

Scan Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Acquire a background spectrum of the empty sample compartment before analyzing the

sample pellet.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of pregabalin lactam.

Instrumentation:

Liquid Chromatography-Mass Spectrometry (LC-MS) system with an Electrospray Ionization

(ESI) source or a Gas Chromatography-Mass Spectrometry (GC-MS) system.

LC-MS Protocol (Typical):
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Sample Preparation: Prepare a dilute solution of pregabalin lactam (e.g., 10 µg/mL) in a

suitable solvent such as methanol or acetonitrile/water.

Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.2-0.4 mL/min.

Mass Spectrometry Detection:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Range: m/z 50-300.

Capillary Voltage: 3-4 kV.

Source Temperature: 120-150 °C.

GC-MS Protocol (Typical):

Sample Preparation: Prepare a dilute solution of pregabalin lactam in a volatile organic

solvent like dichloromethane or methanol.

Gas Chromatography:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x

0.25 µm).

Injector Temperature: 250 °C.

Oven Program: Start at 100 °C, ramp to 280 °C at 10-20 °C/min.

Carrier Gas: Helium.

Mass Spectrometry Detection:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Source Temperature: 230 °C.

Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic analysis of

pregabalin lactam and its chemical structure.
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Caption: Workflow for the spectroscopic identification of pregabalin lactam.
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Caption: Relationship between pregabalin lactam's structure and spectroscopic methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b058225#spectroscopic-data-of-pregabalin-lactam-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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